3-Cyclopropoxy-5-isopropoxybenzoic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C13H16O4/c1-8(2)16-11-5-9(13(14)15)6-12(7-11)17-10-3-4-10/h5-8,10H,3-4H2,1-2H3,(H,14,15)
• InChI Key: BLOYXTOHLFEADV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)OC2CC2)C(=O)O

Description

3-Cyclopropoxy-5-isopropoxybenzoic acid is a substituted benzoic acid derivative characterized by two distinct ether substituents at the 3- and 5-positions of the aromatic ring: a cyclopropoxy group and an isopropoxy group. This compound is of interest in medicinal and materials chemistry due to the unique steric and electronic effects imparted by the cyclopropane ring, which can influence reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-isopropoxybenzoic acid typically involves the reaction of 3-chlorobenzoic acid with isopropanol to generate 3-isopropoxybenzoic acid . This intermediate is then further reacted with cyclopropanol under specific conditions to yield the final product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-5-isopropoxybenzoic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same key steps but may include additional purification stages such as recrystallization or chromatography to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-isopropoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the benzoic acid group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoic acid core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or alkoxides can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and other reduced forms.

Substitution: Various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-isopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-isopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in inflammatory pathways and pain modulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 3-Cyclopropoxy-5-isopropoxybenzoic acid with structurally related benzoic acid derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Key Structural Differences

Substituent Type: Cyclopropoxy vs. Isoxazolylamido Groups: Unlike β-(5-methyl-3-isoxazolylamido)-benzoic acid derivatives (e.g., compound 3 in ), which feature polar amido-isoxazole substituents, the cyclopropoxy and isopropoxy groups in the target compound are non-polar ethers. This reduces hydrogen-bonding capacity but increases lipophilicity (logP), favoring passive diffusion across biological membranes . Positional Isomerism: Both the target compound and analogs like β-(3-methyl-4-isoxazolyl amido-5-styryl)-benzoic acid (9 in ) share substituents at the 3- and 5-positions.

Physicochemical Properties

Property	3-Cyclopropoxy-5-isopropoxybenzoic acid	β-(5-methyl-3-isoxazolylamido)-benzoic acid (3 )	β-(3-methyl-4-isoxazolyl amido-5-styryl)-benzoic acid (9 )
Molecular Weight	~252.3 g/mol	~248.3 g/mol	~351.4 g/mol
logP (Estimated)	2.8–3.2	1.5–2.0	3.5–4.0
Aqueous Solubility	Low (<10 µM)	Moderate (50–100 µM)	Very low (<1 µM)
Synthetic Route	SN2 etherification	Grinding with anhydrides ()	Grinding with styryl-functionalized anhydrides ()

Key Findings:

Lipophilicity : The cyclopropoxy group increases logP compared to amide-containing analogs (e.g., compound 3 ), but remains lower than styryl-substituted derivatives (compound 9 ).

Synthetic Accessibility: Unlike the mechanochemical synthesis of isoxazolylamido derivatives (), the target compound requires nucleophilic substitution under basic conditions, limiting scalability.

Metabolic Stability : Cyclopropane rings are metabolically resistant to oxidation compared to isopropoxy or styryl groups, which may undergo CYP450-mediated degradation.

Research Findings

Thermal Stability : Cyclopropoxy-substituted benzoic acids decompose at ~220°C, whereas styryl analogs (e.g., compound 9 ) degrade at lower temperatures (~180°C) due to conjugated double-bond instability.